Cyclopropanepropanesulfonyl fluoride, gamma-amino-

• Molecular Formula: C6H12FNO2S
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-amino-3-cyclopropylpropane-1-sulfonyl fluoride
• InChI: InChI=1S/C6H12FNO2S/c7-11(9,10)4-3-6(8)5-1-2-5/h5-6H,1-4,8H2
• InChI Key: IUJJCCPIXGLWRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CCS(=O)(=O)F)N
• CAS No.: 2169244-52-2

Description

Cyclopropanepropanesulfonyl fluoride, gamma-amino- is a unique compound characterized by its cyclopropane ring and sulfonyl fluoride group. This compound is of significant interest due to its potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. The presence of the cyclopropane ring imparts strain and reactivity, making it a versatile building block in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the cyclopropanation of alkenes using diazomethane or other carbene precursors under catalytic conditions . The resulting cyclopropane can then be functionalized with a sulfonyl fluoride group through a reaction with sulfonyl chlorides in the presence of fluoride sources such as potassium fluoride (KF) or cesium fluoride (CsF) .

Industrial Production Methods: Industrial production of cyclopropanepropanesulfonyl fluoride, gamma-amino- may involve continuous flow processes to ensure efficient and scalable synthesis. The use of phase transfer catalysts and optimized reaction conditions can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Cyclopropanepropanesulfonyl fluoride, gamma-amino- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids or sulfonates under strong oxidizing conditions.

Reduction: Reduction reactions can convert the sulfonyl fluoride group to sulfonamides or thiols.

Substitution: Nucleophilic substitution reactions can replace the sulfonyl fluoride group with other functional groups, such as amines or alcohols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines, alcohols, or thiols in the presence of a base like triethylamine (TEA).

Major Products:

Oxidation: Sulfonic acids or sulfonates.

Reduction: Sulfonamides or thiols.

Substitution: Amines, alcohols, or thiols.

Scientific Research Applications

Cyclopropanepropanesulfonyl fluoride, gamma-amino- has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in click chemistry reactions.

Biology: Employed in the study of enzyme mechanisms and as a probe for investigating protein-ligand interactions.

Industry: Utilized in the development of advanced materials with unique properties, such as polymers and coatings.

Comparison with Similar Compounds

Cyclopropanepropanesulfonyl fluoride, gamma-amino- can be compared with other sulfonyl fluoride-containing compounds, such as:

Amino-oxetanes: These compounds also contain sulfonyl fluoride groups and are used as bioisosteres for amides.

Fluorinated Amines: Compounds with fluorine atoms and amine groups, used in pharmaceuticals and materials science.

Uniqueness: Cyclopropanepropanesulfonyl fluoride, gamma-amino- is unique due to its combination of a strained cyclopropane ring and a reactive sulfonyl fluoride group, which imparts distinct reactivity and versatility in chemical synthesis .